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Compound of Interest

Compound Name: GGsTop

Cat. No.: B1671463

Essential Safety and Handling Guide for GGsTop

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling GGsTop. It offers procedural, step-by-
step guidance for safe operational use and disposal, ensuring user safety and laboratory
compliance.

Chemical and Safety Data Summary

GGsTop, also known as Nahlsgen, is a potent, selective, and irreversible inhibitor of y-glutamyl
transpeptidase (GGT).[1][2][3][4] While it is considered non-toxic and non-mutagenic, proper
handling and personal protective equipment are essential to ensure laboratory safety.[5][6] The
Safety Data Sheet (SDS) for GGsTop indicates that it is not classified as a hazardous
substance or mixture.[7]
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Property

Value

Chemical Name

2-amino-4-{--INVALID-LINK---

phosphono}butanoic acid

Synonyms Nahlsgen
CAS Number 926281-37-0
Molecular Formula C13H18NO7P
Molecular Weight 331.26 g/mol
Ki for Human GGT 170 uM

pKa 9.71

Storage (Powder)

2 years at -20°C, 2 years at 4°C

Storage (in DMSO)

2 weeks at 4°C, 6 months at -80°C

Solubility

Soluble to 20 mM in water and to 50 mM in
DMSO.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling GGsTop in powder form or in solution.

The following table outlines the recommended PPE.
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Equipment Specification

) ANSI Z87.1 compliant safety glasses with side
Eye Protection . .
shields or chemical splash goggles.[8]

i Chemical-resistant nitrile gloves.[9] Regularly
Hand Protection )
inspect gloves for tears or punctures.

A lab coat that covers the wearer to the knees.
Body Protection [8] For procedures with a high risk of splashing,
a chemically resistant apron is recommended.

Not typically required for small quantities in a
) ) well-ventilated area. For bulk handling or in
Respiratory Protection )
poorly ventilated spaces, a NIOSH-approved

respirator may be necessary.

Operational Plan for Handling GGsTop

Adherence to a strict operational plan minimizes exposure and ensures safety.

1. Engineering Controls:

o Work in a well-ventilated laboratory.

e Use a chemical fume hood when handling the powder form or preparing stock solutions.
e Ensure easy access to an eyewash station and safety shower.[7]

2. Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.

o Store GGsTop powder at -20°C for long-term storage.[1][2]

e Once in solution, adhere to the specified storage conditions and durations to maintain
stability.[2][3]

3. Solution Preparation:
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e For a 10 mM stock solution, dissolve the appropriate amount of GGsTop powder in distilled
water or DMSO.[10]

« If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[2]

» The following experimental workflow outlines the preparation of a GGsTop solution for in

vivo studies.

Materials

GGsTop Powder

PEG300
Tween-80
Saline

Procedure

Clear Solution

Clear Solution
Final Solution

Add 40% PEG300 Add 5% Tween-80 Add 45% Saline (2 2.5 mg/mL)
and mix and mix and mix

A A

Dissolve GGsTop
in 10% DMSO

Y

Click to download full resolution via product page

Workflow for preparing a GGsTop solution for in vivo studies.

4. First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[7]

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.
Remove contaminated clothing. Seek medical attention if irritation develops.[7]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.[7]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention.[7]

Disposal Plan

Proper disposal of GGsTop and its containers is essential to prevent environmental
contamination.

Unused GGsTop: Dispose of as chemical waste in accordance with federal, state, and local
regulations. Do not dispose of down the drain.

Contaminated Materials: Any materials that have come into contact with GGsTop, such as
gloves, pipette tips, and paper towels, should be collected in a designated, sealed waste
container and disposed of as chemical waste.

Empty Containers: Once a container is empty, it should be triple-rinsed with an appropriate
solvent. The rinsate should be collected and disposed of as chemical waste. The empty
container can then be disposed of in the regular trash, provided it meets the criteria for being
considered empty under hazardous waste regulations.[11]

The logical flow of safety precautions for handling GGsTop is illustrated in the following
diagram.
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Logical relationship of safety precautions for handling GGsTop.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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